Cas no 138764-21-3 (1-Naphthalenecarbothioamide, 5,6,7,8-tetrahydro-5-oxo-)

• Product Name: 1-Naphthalenecarbothioamide, 5,6,7,8-tetrahydro-5-oxo-
• CAS No: 138764-21-3
• MF: C₁₁H₁₁NOS
• MW: 205.276141405106
• CID: 1265122
• Update Time: 2024-08-04

1-Naphthalenecarbothioamide, 5,6,7,8-tetrahydro-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarbothioamide, 5,6,7,8-tetrahydro-5-oxo-

• Inchi： 1S/C11H11NOS/c12-11(14)9-5-1-4-8-7(9)3-2-6-10(8)13/h1,4-5H,2-3,6H2,(H2,12,14)
• InChI Key： PUTKZZMENBTIMV-UHFFFAOYSA-N
• SMILES： C1(C(N)=S)=C2C(C(=O)CCC2)=CC=C1

Computed Properties

• Exact Mass: 205.05623

Experimental Properties

• Density: 1.288±0.06 g/cm3(Predicted)
• Boiling Point: 406.5±55.0 °C(Predicted)
• PSA: 43.09
• pka: 12.39±0.20(Predicted)